Cas no 57226-98-9 (1H-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID, 1-(2-METHOXYPHENYL)-, METHYL ESTER)

• Product Name: 1H-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID, 1-(2-METHOXYPHENYL)-, METHYL ESTER
• CAS No: 57226-98-9
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 3214291
• Update Time: 2025-03-25

1H-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID, 1-(2-METHOXYPHENYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID, 1-(2-METHOXYPHENYL)-, METHYL ESTER

• Inchi： 1S/C11H11N3O3/c1-16-9-6-4-3-5-8(9)14-7-12-10(13-14)11(15)17-2/h3-7H,1-2H3
• InChI Key： HARAUMLXQYFKKL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2OC)C=NC(C(OC)=O)=N1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Melting Point: 98-100 °C(Solv: benzene (71-43-2))
• Boiling Point: 408.7±47.0 °C(Predicted)
• pka: -0.14±0.50(Predicted)